Cas no 52256-85-6 (1,3-Isobenzofurandione,5,5'-[thiobis(4,1-phenyleneoxy)]bis-)

• Product Name: 1,3-Isobenzofurandione,5,5'-[thiobis(4,1-phenyleneoxy)]bis-
• CAS No: 52256-85-6
• MF: C₂₈H₁₄O₈S
• MW: 510.470966815948
• CID: 367073
• PubChem ID: 57810725
• Update Time: 2025-04-19

1,3-Isobenzofurandione,5,5'-[thiobis(4,1-phenyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,5,5'-[thiobis(4,1-phenyleneoxy)]bis-
• 4,4'-(3,4-Dicarboxyphenoxy)diphenylsulfide dianhydride
• 5-[4-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]sulfanylphenoxy]-2-benzofuran-1,3-dione
• 4,4'-(3,4-DICARBOXYPHENOXY)DIPHENYLSULFIDE
• F87394
• 4,4-(3,4-DICARBOXYPHENOXY)DIPHENYLSULFIDE DIANHYDRIDE
• 5,5'-((Thiobis(4,1-phenylene))bis(oxy))bis(isobenzofuran-1,3-dione)
• AKOS028108287
• 52256-85-6
• 1,3-Isobenzofurandione, 5,5'-(thiobis(4,1-phenyleneoxy))bis-
• SCHEMBL12774690
• FT-0758118
• 1,3-Isobenzofurandione, 5,5'-[thiobis(4,1-phenyleneoxy)]bis-
• DTXSID00885995

• Inchi： 1S/C28H14O8S/c29-25-21-11-5-17(13-23(21)27(31)35-25)33-15-1-7-19(8-2-15)37-20-9-3-16(4-10-20)34-18-6-12-22-24(14-18)28(32)36-26(22)30/h1-14H
• InChI Key： CQSISKINANYZED-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC(=CC=1)OC1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 510.04100
• Monoisotopic Mass: 510.04093857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 755.6±60.0 °C(Predicted)
• PSA: 130.50000
• LogP: 6.04360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides